![molecular formula C20H23N7O B2723598 1-(2,3-Dimethylphenyl)-3-(2-((6-(pyridin-4-ylamino)pyridazin-3-yl)amino)ethyl)urea CAS No. 1021250-52-1](/img/structure/B2723598.png)
1-(2,3-Dimethylphenyl)-3-(2-((6-(pyridin-4-ylamino)pyridazin-3-yl)amino)ethyl)urea
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Description
1-(2,3-Dimethylphenyl)-3-(2-((6-(pyridin-4-ylamino)pyridazin-3-yl)amino)ethyl)urea is a useful research compound. Its molecular formula is C20H23N7O and its molecular weight is 377.452. The purity is usually 95%.
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Scientific Research Applications
Cancer Research
1-(2,3-Dimethylphenyl)-3-(2-((6-(pyridin-4-ylamino)pyridazin-3-yl)amino)ethyl)urea has shown potential as an anti-cancer agent. Its structure allows it to inhibit specific kinases involved in cancer cell proliferation. Research has focused on its ability to target and disrupt signaling pathways that are crucial for tumor growth and survival .
Neurodegenerative Diseases
This compound is being explored for its neuroprotective properties. Studies suggest that it can modulate pathways associated with neurodegenerative diseases such as Alzheimer’s and Parkinson’s. By inhibiting certain enzymes and reducing oxidative stress, it may help in slowing down the progression of these diseases .
Inflammatory Disorders
The anti-inflammatory potential of 1-(2,3-Dimethylphenyl)-3-(2-((6-(pyridin-4-ylamino)pyridazin-3-yl)amino)ethyl)urea is another area of interest. It has been found to inhibit pro-inflammatory cytokines and enzymes, making it a candidate for treating conditions like rheumatoid arthritis and inflammatory bowel disease .
Cardiovascular Research
In cardiovascular research, this compound is being studied for its effects on heart diseases. It has shown promise in reducing cardiac hypertrophy and fibrosis by modulating signaling pathways involved in heart muscle cell growth and extracellular matrix production .
Antimicrobial Activity
Research has also highlighted the antimicrobial properties of this compound. It has demonstrated efficacy against a range of bacterial and fungal pathogens, making it a potential candidate for developing new antimicrobial agents .
Diabetes and Metabolic Disorders
The compound is being investigated for its role in managing diabetes and metabolic disorders. It has been shown to improve insulin sensitivity and reduce blood glucose levels in preclinical studies, suggesting its potential as a therapeutic agent for diabetes .
These applications highlight the versatility and potential of 1-(2,3-Dimethylphenyl)-3-(2-((6-(pyridin-4-ylamino)pyridazin-3-yl)amino)ethyl)urea in various fields of scientific research. If you need more detailed information on any specific application, feel free to ask!
properties
IUPAC Name |
1-(2,3-dimethylphenyl)-3-[2-[[6-(pyridin-4-ylamino)pyridazin-3-yl]amino]ethyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N7O/c1-14-4-3-5-17(15(14)2)25-20(28)23-13-12-22-18-6-7-19(27-26-18)24-16-8-10-21-11-9-16/h3-11H,12-13H2,1-2H3,(H,22,26)(H,21,24,27)(H2,23,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WJOWRLUHPITTAA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)NC(=O)NCCNC2=NN=C(C=C2)NC3=CC=NC=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N7O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2,3-Dimethylphenyl)-3-(2-((6-(pyridin-4-ylamino)pyridazin-3-yl)amino)ethyl)urea |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.